N-(2,5-dimethylphenyl)-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide

• IUPAC Name: N-(2,5-dimethylphenyl)-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide
• InChI: InChI=1S/C17H18N4O/c1-10-5-6-11(2)15(7-10)19-17(22)13-8-14-12(3)20-21(4)16(14)18-9-13/h5-9H,1-4H3,(H,19,22)
• InChI Key: OXODRTZPPFHAIH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)C2=CC3=C(N=C2)N(N=C3C)C
• Molecular Formula: C17H18N4O
• Molecular Weight: 294.35 g/mol

Description

N-(2,5-dimethylphenyl)-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound is a pyrazolopyridine derivative that has shown promising results in various scientific studies.

Mechanism of Action

The mechanism of action of N-(2,5-dimethylphenyl)-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide involves the inhibition of specific enzymes and receptors in the body. This compound has been shown to inhibit the activity of various kinases and phosphatases, which play a crucial role in the development and progression of various diseases.
Biochemical and Physiological Effects:
N-(2,5-dimethylphenyl)-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide has been shown to have various biochemical and physiological effects on the body. This compound has been shown to induce apoptosis in cancer cells, inhibit the aggregation of beta-amyloid protein in Alzheimer's disease, and reduce oxidative stress in Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using N-(2,5-dimethylphenyl)-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide in lab experiments include its high potency and selectivity, which makes it an ideal candidate for drug development. However, the limitations of using this compound include its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of N-(2,5-dimethylphenyl)-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide. These include further studies on its mechanism of action, optimization of its synthesis method, and the development of more effective formulations for in vivo administration. Additionally, this compound can be further studied for its potential applications in the treatment of other diseases such as diabetes and cardiovascular diseases.
Conclusion:
In conclusion, N-(2,5-dimethylphenyl)-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide is a promising compound that has shown potential applications in the field of medicinal chemistry. This compound has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. Further studies on this compound can lead to the development of more effective treatments for various diseases.

Synthesis Methods

The synthesis of N-(2,5-dimethylphenyl)-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide involves the reaction of 2,5-dimethylphenylhydrazine with 3,4-dihydro-2H-pyrazolo[3,4-b]pyridin-5(1H)-one in the presence of a suitable catalyst. The reaction proceeds through a cyclization process to form the desired product.

Scientific Research Applications

N-(2,5-dimethylphenyl)-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide has been extensively studied for its potential applications in medicinal chemistry. This compound has shown promising results in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.